Cas no 118828-32-3 (2-METHOXY-4-[5-(TRIFLUOROMETHYL)-1,2,4-OXADIAZOL-3-YL]PHENOL)

• Product Name: 2-METHOXY-4-[5-(TRIFLUOROMETHYL)-1,2,4-OXADIAZOL-3-YL]PHENOL
• CAS No: 118828-32-3
• MF: C₁₀H₇F₃N₂O₃
• MW: 260.169392824173
• MDL: MFCD09864158
• CID: 4561941
• PubChem ID: 135863374
• Update Time: 2025-10-31

2-METHOXY-4-[5-(TRIFLUOROMETHYL)-1,2,4-OXADIAZOL-3-YL]PHENOL Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol
• 2-METHOXY-4-[5-(TRIFLUOROMETHYL)-1,2,4-OXADIAZOL-3-YL]PHENOL

• MDL： MFCD09864158
• Inchi： 1S/C10H7F3N2O3/c1-17-7-4-5(2-3-6(7)16)8-14-9(18-15-8)10(11,12)13/h2-4,16H,1H3
• InChI Key： RNEGTPBAKCRJIQ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2N=C(C(F)(F)F)ON=2)C=C1OC

Additional information on 2-METHOXY-4-[5-(TRIFLUOROMETHYL)-1,2,4-OXADIAZOL-3-YL]PHENOL

Comprehensive Overview of 2-METHOXY-4-[5-(TRIFLUOROMETHYL)-1,2,4-OXADIAZOL-3-YL]PHENOL (CAS No. 118828-32-3)

2-METHOXY-4-[5-(TRIFLUOROMETHYL)-1,2,4-OXADIAZOL-3-YL]PHENOL (CAS No. 118828-32-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the 1,2,4-oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities. Its molecular structure incorporates a trifluoromethyl group, which enhances its metabolic stability and lipophilicity, making it a valuable scaffold in drug discovery.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their widespread use in medicinal chemistry. Researchers are particularly interested in CAS No. 118828-32-3 due to its potential as a building block for bioactive molecules. The 1,2,4-oxadiazole ring, combined with the methoxy phenol moiety, offers a versatile platform for designing inhibitors targeting enzymes such as kinases and proteases, which are critical in treating diseases like cancer and inflammation.

The synthesis of 2-METHOXY-4-[5-(TRIFLUOROMETHYL)-1,2,4-OXADIAZOL-3-YL]PHENOL typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and efficiency. These methods align with the growing trend toward green chemistry, reducing waste and energy consumption—a key concern for modern laboratories.

From an industrial perspective, CAS No. 118828-32-3 is often discussed in forums and publications focusing on high-value intermediates. Its applications extend beyond pharmaceuticals; it is also investigated for use in agrochemicals, particularly in developing novel pesticides and herbicides. The trifluoromethyl group contributes to improved pest resistance management, addressing global challenges in sustainable agriculture.

Analytical characterization of this compound involves techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring purity and consistency—a critical factor for regulatory compliance. Researchers frequently search for spectral data and synthetic protocols related to 118828-32-3, highlighting its relevance in academic and industrial settings.

In summary, 2-METHOXY-4-[5-(TRIFLUOROMETHYL)-1,2,4-OXADIAZOL-3-YL]PHENOL represents a compelling case study in the intersection of organic synthesis and applied chemistry. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in addressing unmet needs in drug development and crop protection. As innovation continues, this compound is poised to play a pivotal role in advancing scientific and industrial breakthroughs.